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Compound of Interest

Compound Name: Fmoc-N-Me-Ala-OH

Cat. No.: B557323 Get Quote

This technical guide provides researchers, scientists, and drug development professionals with

comprehensive information on the proper storage conditions, handling procedures, and stability

considerations for Fmoc-N-Me-Ala-OH (N-α-Fmoc-N-α-methyl-L-alanine). Adherence to these

guidelines is crucial for maintaining the integrity, purity, and performance of this reagent in

peptide synthesis and other applications.

Compound Overview
Fmoc-N-Me-Ala-OH is an N-methylated amino acid derivative widely used in solid-phase

peptide synthesis (SPPS). The N-methyl group enhances the metabolic stability and influences

the conformational properties of the resulting peptides.[1] The fluorenylmethoxycarbonyl

(Fmoc) protecting group is base-labile, allowing for an orthogonal deprotection strategy in

combination with acid-labile side-chain protecting groups.[2]

Storage Conditions
Proper storage is critical to prevent degradation and maintain the quality of Fmoc-N-Me-Ala-
OH. Recommendations vary for the solid compound and solutions.

Quantitative Storage Recommendations
The following table summarizes the recommended storage conditions for Fmoc-N-Me-Ala-OH
in both solid and solution forms.
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Form
Storage
Temperature

Duration Notes

Solid Powder 2°C to 8°C Short to Medium-Term

A common

recommendation for

routine use.[3]

-20°C Long-Term (≤ 3 years)

Ideal for long-term

preservation to

minimize degradation.

[4][5]

In Solvent -20°C ≤ 1 Month

For stock solutions;

repeated freeze-thaw

cycles should be

avoided.[4]

-80°C ≤ 6 Months

Recommended for

longer-term storage of

solutions to ensure

maximum stability.[4]

Handling and Safety Protocols
Fmoc-N-Me-Ala-OH, like all laboratory chemicals, should be handled with care. The following

protocols outline the necessary safety measures and handling procedures.

Personal Protective Equipment (PPE)
A standard set of PPE is required when handling Fmoc-N-Me-Ala-OH powder to prevent

exposure.
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Equipment Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.[3][6]

Protects eyes from dust

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[3][6]
Prevents skin contact.

Respiratory Protection
Type N95 respirator or

equivalent.[3]

Necessary when handling

powder to avoid inhalation.[7]

Body Protection Laboratory coat. Protects clothing and skin.

Experimental Protocol: Weighing and Solution
Preparation
This protocol details the steps for safely weighing the solid compound and preparing a stock

solution.

Preparation: Before opening, allow the sealed container of Fmoc-N-Me-Ala-OH to

equilibrate to room temperature inside a desiccator.[8] This prevents moisture condensation

on the cold powder, which can compromise stability.[8]

Environment: Perform all manipulations of the solid powder in a well-ventilated area or a

chemical fume hood to minimize inhalation risk.[7]

Weighing: Carefully weigh the desired amount of the compound. Avoid creating dust clouds.

Dissolution: Add the appropriate solvent to the solid. For instance, to prepare a stock solution

in DMSO, add newly opened DMSO to the powder.[8] If needed, use sonication to aid

dissolution.[8]

Storage of Stock Solution: Once prepared, aliquot the solution into smaller, single-use vials

to prevent contamination and degradation from repeated freeze-thaw cycles.[8]

Purging and Sealing: Before storing, gently purge the headspace of the container with an

inert gas such as argon or nitrogen.[8] Seal the container tightly.
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Labeling and Storage: Clearly label the container with the compound name, concentration,

solvent, and preparation date. Store at the recommended temperature as outlined in Table 1.

Solubility Profile
The solubility of Fmoc-N-Me-Ala-OH is a key parameter for its use in synthesis and biological

assays.

Solvent/System Solubility Notes

Dimethyl Sulfoxide (DMSO) 100 mg/mL (307.35 mM)[8]

Use of ultrasonic agitation and

newly opened, anhydrous

DMSO is recommended.[8]

In Vivo Formulation 1 (10%

DMSO, 40% PEG300, 5%

Tween-80, 45% Saline)

≥ 2.5 mg/mL (7.68 mM)[8] A clear solution is obtained.[8]

In Vivo Formulation 2 (10%

DMSO, 90% Corn Oil)
≥ 2.5 mg/mL (7.68 mM)[8] A clear solution is obtained.[8]

Water Slightly soluble[9]

Not suitable for preparing

concentrated aqueous stock

solutions.

Stability Considerations and Workflow
The chemical stability of Fmoc-N-Me-Ala-OH is influenced by several factors, including

moisture, light, and pH. The N-methylation provides enhanced stability compared to its non-

methylated counterpart.[10] The Fmoc group is notably stable in acidic conditions but is readily

cleaved under mild basic conditions, a cornerstone of its utility in SPPS.[2]

Visualization of Handling Workflow
The following diagram illustrates the recommended workflow for the proper handling of Fmoc-
N-Me-Ala-OH from receipt to storage.

Caption: Recommended workflow for handling Fmoc-N-Me-Ala-OH.
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Visualization of Stability Factors
This diagram outlines the key factors that can positively or negatively influence the stability of

Fmoc-N-Me-Ala-OH.

Stabilizing Factors
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Click to download full resolution via product page

Caption: Factors influencing the stability of Fmoc-N-Me-Ala-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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